Mass Shift Distinguishes MS/MS Product Ions from Unlabeled GTP
In a direct head-to-head enzymatic assay, 7-carboxy-7-deazaguanine (CDG) synthase (QueE) reactions were run in parallel with unlabeled GTP, [15N5]-GTP, and [13C10,15N5]-GTP. The [M−H]− precursor ions for the CDG product were detected at m/z 193 (unlabeled), m/z 197 ([15N5]-GTP), and m/z 204 ([13C10,15N5]-GTP), with observed masses matching calculated masses and demonstrating a clean +4 Da shift for the five-nitrogen-labeled substrate [1]. This discrete, predictable mass shift enables unambiguous product ion assignment in complex enzymatic reaction mixtures without the spectral overlap that would occur if unlabeled GTP were used.
| Evidence Dimension | Precursor ion m/z of CDG enzymatic product (QueE reaction) by high-resolution MS-MS (QCID) |
|---|---|
| Target Compound Data | m/z 197 ([M−H]− of CDG derived from [15N5]-GTP); calculated and observed masses matched |
| Comparator Or Baseline | m/z 193 ([M−H]− of CDG derived from unlabeled GTP); m/z 204 ([M−H]− of CDG derived from [13C10,15N5]-GTP) |
| Quantified Difference | Δm/z = +4 Da versus unlabeled GTP (consistent with 5 × 15N/14N exchange minus one nitrogen lost as NH3 during fragmentation); Δm/z = −7 Da versus dual-labeled [13C10,15N5]-GTP |
| Conditions | B. subtilis QueE (7-carboxy-7-deazaguanine synthase) in vitro reaction; semi-preparative HPLC purification; high-resolution MS-MS analysis in negative ion mode |
Why This Matters
The +4 Da shift is precisely predicted and free from the chromatographic isotope effects that complicate deuterium-labeled internal standards, making [15N5]-GTP the preferred choice for MS-based enzymatic product tracing where quantification accuracy depends on identical retention time behavior between labeled and unlabeled species.
- [1] McCarty RM, Somogyi Á, Lin G, Jacobsen NE, Bandarian V. The deazapurine biosynthetic pathway revealed: in vitro enzymatic synthesis of preQ0 from guanosine 5′-triphosphate in anaerobic bacteria. Biochemistry. 2009;48(18):3847–3852. doi:10.1021/bi9002826. (PMC2693876, Figure 3a.) View Source
